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Compound of Interest

Compound Name: Genistein-d4

Cat. No.: B014971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Genistein-d4, a deuterated internal standard crucial for the accurate quantification of genistein
in various biological matrices. This document details available product specifications from
prominent suppliers, outlines experimental protocols for its use in mass spectrometry-based
assays, and illustrates key signaling pathways where genistein plays a significant role.

Introduction to Genistein and the Role of Genistein-
d4

Genistein is a naturally occurring isoflavone found predominantly in soybeans and other
legumes. It is recognized as a phytoestrogen and has garnered significant interest in the
scientific community for its diverse biological activities, including its role as a protein tyrosine
kinase inhibitor.[1][2] Genistein's potential therapeutic applications in cancer, cardiovascular
diseases, and osteoporosis are areas of active investigation.[3]

Accurate and precise quantification of genistein in preclinical and clinical studies is paramount
to understanding its pharmacokinetics, bioavailability, and mechanism of action.[4] Genistein-
d4, a stable isotope-labeled analog of genistein, serves as an ideal internal standard for mass
spectrometry (MS) techniques such as gas chromatography-mass spectrometry (GC-MS) and
liquid chromatography-mass spectrometry (LC-MS).[1][2] Its near-identical chemical and

physical properties to unlabeled genistein ensure that it co-elutes during chromatography and
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experiences similar ionization efficiency, thereby correcting for variations during sample
preparation and analysis.[5][6]

Commercial Suppliers and Availability of Genistein-
d4

A number of reputable chemical suppliers offer Genistein-d4 for research purposes. The
following table summarizes the product specifications from several key vendors. Please note
that pricing and availability are subject to change and should be confirmed directly with the

supplier.
. Catalog . . .
Supplier Purity Available Sizes CAS Number
Number
Cayman >99% deuterated 500 pg, 1 mg, 5
_ 18244 187960-08-3
Chemical forms (d1-d4) mg
Sapphire North >99% deuterated 500 pg, 1 mg, 5
. 18244 187960-08-3
America forms (d1-d4) mg
Santa Cruz Contains ~14% )
) sc-211933 Contact for sizes  187960-08-3
Biotechnology d3
Sigma-Aldrich )
AABH303719CE  99% (1-4 D) Contact for sizes  187960-08-3
(AABLOCKS)
MedChemExpres
HY-116524S 99.89% 1 mg, 5mg 187960-08-3

S

Experimental Protocols: Quantification of Genistein
using Genistein-d4

The following protocols provide a general framework for the use of Genistein-d4 as an internal
standard in LC-MS/MS for the quantification of genistein in biological samples such as plasma
or urine. Optimization of these methods is recommended for specific experimental conditions
and matrices.
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Preparation of Stock and Working Solutions

e Genistein-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Genistein-d4 in a suitable organic solvent such as methanol or DMSO.

e Genistein Stock Solution (1 mg/mL): Prepare a stock solution of unlabeled genistein in the
same solvent as the IS.

o Working Standard Solutions: Perform serial dilutions of the genistein stock solution with a
mixture of methanol and water (e.g., 50:50 v/v) to create a series of calibration standards at
desired concentrations.

« Internal Standard Working Solution: Dilute the Genistein-d4 stock solution with the same
solvent to a final concentration appropriate for spiking into samples (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)

o Pipette 100 pL of the biological sample (e.g., plasma, serum, or urine), calibration standards,
or quality control samples into microcentrifuge tubes.

e Add 10 pL of the Genistein-d4 internal standard working solution to each tube and vortex
briefly.

e Add 300 pL of ice-cold acetonitrile to precipitate proteins.

» Vortex the mixture vigorously for 1 minute.

o Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.
o Carefully transfer the supernatant to a new set of tubes.

o Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the dried residue in 100 uL of the initial mobile phase for LC-MS/MS analysis.

UPLC-MS/MS Conditions (Example)

o UPLC System: Waters ACQUITY UPLC or equivalent
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e Column: ACQUITY UPLC BEH C18, 1.7 um, 2.1 x 100 mm
» Mobile Phase A: 0.1% formic acid in water
» Mobile Phase B: 0.1% formic acid in acetonitrile
» Flow Rate: 0.4 mL/min
« Injection Volume: 5 pL
e Mass Spectrometer: Triple quadrupole mass spectrometer
 lonization Mode: Electrospray lonization (ESI), negative or positive mode (to be optimized)
 MRM Transitions:
o Genistein: Q1/Q3 (e.g., m/z 269 -> 133)
o Genistein-d4: Q1/Q3 (e.g., m/z 273 -> 133)

Signaling Pathways and Experimental Workflows

Genistein is a well-documented inhibitor of multiple tyrosine kinases, including the Epidermal
Growth Factor Receptor (EGFR).[1][2] This inhibition can impact downstream signaling
cascades that regulate cell proliferation, survival, and angiogenesis. The use of Genistein-d4
as an internal standard is critical for accurately measuring genistein levels in cell-based assays
and animal models used to study these pathways.
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Caption: Inhibition of EGFR signaling by Genistein.

Experimental Workflow for LC-MS/MS Quantification
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Caption: A typical workflow for quantifying Genistein using an internal standard.

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b014971?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Genistein-d4 is an indispensable tool for researchers in pharmacology, drug metabolism, and
toxicology who require accurate and reliable quantification of genistein. This guide provides a
foundational understanding of its commercial availability and application in mass spectrometry.
The provided protocols and diagrams serve as a starting point for developing robust analytical
methods to further elucidate the significant biological roles of genistein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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genistein-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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